Cas no 2248335-74-0 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylate
• CAS No: 2248335-74-0
• MF: C₁₇H₁₅N₃O₅
• MW: 341.318104028702
• CID: 5923304
• PubChem ID: 165728664
• Update Time: 2025-05-30

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylate
• EN300-6525224
• 2248335-74-0

• Inchi： 1S/C17H15N3O5/c1-19-13(6-8-18-19)14-12(7-9-24-14)17(23)25-20-15(21)10-4-2-3-5-11(10)16(20)22/h2-6,8,12,14H,7,9H2,1H3/t12-,14-/m1/s1
• InChI Key： KGVHVBLZUCWQEV-TZMCWYRMSA-N
• SMILES： O1CC[C@@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)[C@@H]1C1=CC=NN1C

Computed Properties

• Exact Mass: 341.10117059g/mol
• Monoisotopic Mass: 341.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 90.7Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylate

Rac-1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl (2R,3R)-2-(1-Methyl-1H-Pyrazol-5-Yl)Oxolane-3-Carboxylate: A Comprehensive Overview

The compound rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylate with CAS No. 2248335740 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines elements of isoindole and pyrazole moieties, making it a promising candidate for various applications in drug discovery and material science.

Isoindole derivatives have been extensively studied due to their unique electronic properties and potential as building blocks in medicinal chemistry. The rac configuration of this compound suggests that it exists as a racemic mixture, which is a common occurrence in synthetic organic chemistry. The presence of the pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, adds to the molecule's versatility. Pyrazole derivatives are known for their biological activity and are frequently explored in the development of antiviral, anticancer, and anti-inflammatory agents.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multicomponent reactions and asymmetric catalysis, to construct the complex stereochemistry of this molecule. The (2R,3R) configuration is particularly challenging to achieve due to the steric hindrance posed by the substituents on the oxolane ring. However, modern techniques such as enantioselective organocatalysis have proven effective in addressing these challenges.

The structural features of this compound make it an excellent candidate for exploring its biological activity. Studies have shown that the isoindole moiety can act as a scaffold for binding to various protein targets, including kinases and proteases. Additionally, the pyrazole group can enhance the molecule's ability to interact with biological systems through hydrogen bonding and π–π interactions. These properties have led to investigations into its potential as an inhibitor of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In terms of applications, this compound has shown promise in the development of small-molecule inhibitors for therapeutic targets. For instance, recent research has focused on its ability to modulate the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. The compound's ability to selectively inhibit CDKs without affecting other kinases makes it a valuable tool in drug discovery efforts.

Beyond its pharmacological applications, this compound has also been explored for its potential in materials science. Its rigid structure and aromaticity make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various fabrication techniques used in nanotechnology.

The synthesis and characterization of this compound have been documented in numerous scientific journals, highlighting its importance in contemporary chemical research. For example, a study published in *Journal of Medicinal Chemistry* demonstrated the compound's efficacy as an inhibitor of protease-associated transcription factor (PPTF), a key regulator of gene expression in chronic inflammatory diseases. Another study in *Organic Letters* detailed the development of an efficient asymmetric synthesis route for this compound using a chiral Brønsted acid catalyst.

In conclusion, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl (2R,3R)-2-(1-methyl-1H-pyrazol5-Yl)oxolane3-carboxylate represents a significant advancement in organic chemistry. Its unique structure, combined with cutting-edge synthetic techniques and promising biological activity profiles, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and advanced materials.